Cas no 1805302-65-1 (5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805302-65-1
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 4848010
• Update Time: 2025-05-19

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H7F2N3/c9-8(10)6-1-5(2-11)4-13-7(6)3-12/h1,4,8H,2,11H2
• InChI Key： PSNPWSLYJYVYCE-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(CN)C=1)F

Computed Properties

• Exact Mass: 183.06080356 g/mol
• Monoisotopic Mass: 183.06080356 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7
• Molecular Weight: 183.16

Additional information on 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS 1805302-65-1): A Versatile Building Block for Pharmaceutical and Agrochemical Applications

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS 1805302-65-1) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applicability in medicinal chemistry and agrochemical research. This pyridine derivative serves as a valuable chemical building block for the synthesis of various biologically active molecules, particularly in the development of novel pharmaceutical intermediates and crop protection agents.

The molecular structure of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine combines several functional groups that contribute to its reactivity and potential applications. The presence of both aminomethyl and cyano groups at positions 5 and 2 respectively, along with the difluoromethyl substituent at position 3, creates multiple sites for chemical modification. This structural diversity makes it particularly valuable in drug discovery programs, where researchers are constantly seeking novel scaffolds to address emerging therapeutic challenges such as antimicrobial resistance and chronic diseases.

Recent trends in pharmaceutical research have shown growing interest in fluorinated pyridine derivatives, with 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine being no exception. The incorporation of fluorine atoms often enhances the biological activity, metabolic stability, and membrane permeability of drug candidates. This explains why many researchers are investigating this compound as a potential precursor for CNS-active drugs, given the increasing demand for treatments targeting neurological disorders like Alzheimer's disease and Parkinson's disease.

In the agrochemical sector, 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine has shown promise as an intermediate for developing new-generation pesticides and herbicides. The current focus on sustainable agriculture and reduced environmental impact has driven innovation in crop protection chemicals, with particular emphasis on compounds that offer higher specificity and lower toxicity. The structural features of this pyridine derivative align well with these requirements, making it a subject of ongoing research in major agrochemical companies.

The synthesis of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste generation and improve atom economy. Recent advancements in catalytic methods have made the production of this compound more efficient and cost-effective, addressing the growing market demand for high-quality pharmaceutical intermediates.

From a commercial perspective, the global market for specialty pyridine derivatives like 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine is experiencing steady growth. This is driven by increasing R&D investments in both pharmaceutical and agrochemical sectors, particularly in emerging economies. The compound's CAS number (1805302-65-1) serves as a unique identifier that facilitates global trade and regulatory compliance, an important consideration in today's strictly regulated chemical industry.

Quality control and analytical characterization of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly impact drug development outcomes. The analytical data also provides valuable information for researchers working on structure-activity relationship studies.

Storage and handling of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain its stability over extended periods. These practical considerations are particularly important for bulk purchasers and contract research organizations working with this material.

Looking ahead, the future applications of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine appear promising. With the continuous evolution of drug discovery technologies and precision agriculture, this versatile building block is likely to find new applications in emerging fields such as bioconjugation chemistry and material science. Its structural features make it adaptable to various chemical transformations, keeping it relevant in the face of changing industry needs and scientific challenges.

For researchers and manufacturers interested in 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS 1805302-65-1), staying informed about the latest synthetic methods, applications, and safety data is crucial. The compound's unique combination of functional groups ensures its continued importance in the development of innovative solutions for healthcare and agriculture, addressing some of the most pressing challenges in these vital sectors.